Cas no 2228604-01-9 (3-methyl-4-propylheptan-1-amine)

• Product Name: 3-methyl-4-propylheptan-1-amine
• CAS No: 2228604-01-9
• MF: C₁₁H₂₅N
• MW: 171.322903394699
• CID: 5993503
• PubChem ID: 88673568
• Update Time: 2025-05-21

3-methyl-4-propylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, 3-methyl-4-propyl-
• 3-methyl-4-propylheptan-1-amine
• SCHEMBL10820683
• EN300-1733695
• 2228604-01-9

• Inchi： 1S/C11H25N/c1-4-6-11(7-5-2)10(3)8-9-12/h10-11H,4-9,12H2,1-3H3
• InChI Key： CFUJYQLATDNWAF-UHFFFAOYSA-N
• SMILES： C(N)CC(C)C(CCC)CCC

Computed Properties

• Exact Mass: 171.198699802g/mol
• Monoisotopic Mass: 171.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.798±0.06 g/cm3(Predicted)
• Boiling Point: 220.0±8.0 °C(Predicted)
• pka: 10.63±0.13(Predicted)

Additional information on 3-methyl-4-propylheptan-1-amine

3-Methyl-4-Propylheptan-1-Amine: A Comprehensive Overview

3-Methyl-4-propylheptan-1-amine, also known by its CAS number 2228604-01-9, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of primary amines and is characterized by its unique structure, which includes a seven-carbon chain with branching at the third and fourth positions. The presence of the amine group (-NH₂) at the terminal position of the carbon chain makes it highly reactive, enabling it to participate in a wide range of chemical reactions.

The synthesis of 3-methyl-4-propylheptan-1-amine typically involves the reduction of nitriles or imines, followed by careful purification to ensure high purity. Recent advancements in catalytic hydrogenation techniques have significantly improved the efficiency and yield of this process. Researchers have also explored alternative methods, such as enzymatic catalysis, to produce this compound in a more environmentally friendly manner. These developments highlight the growing emphasis on sustainable chemistry practices in the modern era.

In terms of physical properties, 3-methyl-4-propylheptan-1-amine is a colorless liquid with a characteristic amine odor. It has a boiling point of approximately 155°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it suitable for use in various chemical processes, including the preparation of pharmaceutical intermediates, agrochemicals, and specialty chemicals.

The chemical reactivity of 3-methyl-4-propylheptan-1-amine is primarily driven by its amine group, which can undergo nucleophilic substitution, addition, and condensation reactions. One of the most notable applications of this compound is in the synthesis of biologically active molecules. For instance, recent studies have demonstrated its utility as a building block for creating novel antibiotics and antiviral agents. The ability to form stable bonds with carbonyl compounds has further expanded its role in peptide synthesis and drug delivery systems.

In the field of materials science, 3-methyl-4-propylheptan-1-amine has been employed as a precursor for synthesizing advanced polymers and surfactants. Its branched structure contributes to the formation of materials with enhanced mechanical properties and thermal stability. Moreover, its use in creating amphiphilic molecules has opened new avenues for applications in nanotechnology and surface chemistry.

The environmental impact of 3-methyl-4-propylheptan-1-amine has also been a topic of recent research. Studies have shown that this compound biodegrades relatively quickly under aerobic conditions, reducing its potential to cause long-term ecological harm. However, proper handling and disposal protocols are still recommended to minimize any adverse effects on the environment.

In conclusion, 3-methyl-4-propylheptan-1-amine, CAS number 2228604-01-9, is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in shaping future advancements in science and technology.